Cas no 77546-35-1 ([(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropyl carbonate)

• Product Name: [(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropyl carbonate
• CAS No: 77546-35-1
• MF: C₃₂H₅₄O₃
• MW: 486.769370555878
• MDL: MFCD00059501
• CID: 983570
• PubChem ID: 87565801
• Update Time: 2025-04-20

[(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropyl carbonate Chemical and Physical Properties

Names and Identifiers

• Cholesterol Isobutyl Carbonate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropyl carbonate
• Isobutyl Carbonic Acid Cholesterol Ester
• [(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,
• 77546-35-1
• SCHEMBL23070112
• DTXSID20624505
• MNAUAMDEFOJPCS-PTHRTHQKSA-N
• AKOS025295738
• Cholest-5-en-3-yl isobutyl carbonate #
• Cholesterol Isobutyl Carbonate ,
• CS-0183058
• MFCD00059501
• (3beta)-Cholest-5-en-3-yl 2-methylpropyl carbonate
• 5-Cholesten-3beta-yl isobutyl carbonate
• DB-264637
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL 2-METHYLPROPYL CARBONATE
• [(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropyl carbonate

• MDL： MFCD00059501
• Inchi： 1S/C32H54O3/c1-21(2)9-8-10-23(5)27-13-14-28-26-12-11-24-19-25(35-30(33)34-20-22(3)4)15-17-31(24,6)29(26)16-18-32(27,28)7/h11,21-23,25-29H,8-10,12-20H2,1-7H3/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
• InChI Key： MNAUAMDEFOJPCS-PTHRTHQKSA-N
• SMILES： O(C(=O)OCC(C)C)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 486.40700
• Monoisotopic Mass: 486.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 558.4±20.0 °C at 760 mmHg
• Flash Point: 140.5±15.9 °C
• PSA: 35.53000
• LogP: 9.20560
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

[(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropyl carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better